Cas no 2728376-32-5 (7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2728376-32-5
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD28100458
• CID: 5141020
• PubChem ID: 162422505
• Update Time: 2025-07-19

7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 7-chloro-2,3-dihydro-, hydrochloride (1:1)
• 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride
• 2728376-32-5
• 7-chloro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• EN300-19353957
• 7-chloro-2,3-dihydro-1H-inden-1-amine HCl
• AT31563
• Z5376597718

• MDL： MFCD28100458
• Inchi： 1S/C9H10ClN.ClH/c10-7-3-1-2-6-4-5-8(11)9(6)7;/h1-3,8H,4-5,11H2;1H
• InChI Key： LPMBHMUUGMNOQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C2CCC(N)C=12.Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride

Comprehensive Overview of 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2728376-32-5)

7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2728376-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique inden-1-amine backbone and chloro substitution, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility, facilitating easier handling and formulation in laboratory settings.

In recent years, the demand for 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride has surged due to its relevance in drug discovery. Many users searching for this compound often inquire about its synthesis methods, physicochemical properties, and potential biological activities. These queries reflect the growing interest in small-molecule drugs and targeted therapies, which are among the hottest topics in modern pharmacology. The compound's CAS No. 2728376-32-5 serves as a critical identifier, ensuring precise communication among scientists and regulatory bodies.

One of the key advantages of 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride lies in its versatility. It can serve as a building block for more complex molecules, enabling the creation of derivatives with tailored properties. This adaptability aligns with the current trend of structure-activity relationship (SAR) studies, where slight modifications to a compound's structure can lead to significant changes in its efficacy and safety. Researchers frequently explore its amine functionality, which is a common motif in bioactive molecules, to design compounds with improved pharmacokinetic profiles.

The compound's chloro substituent also plays a pivotal role in its chemical behavior. Chlorinated compounds often exhibit enhanced stability and bioavailability, making them attractive for pharmaceutical applications. Users searching for chloro-substituted indenamines or amine hydrochlorides will find this compound particularly relevant. Additionally, its dihydro-1H-indene core is a scaffold of interest in the design of central nervous system (CNS) drugs, further boosting its appeal in the scientific community.

From a technical standpoint, 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride is typically characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are critical for reproducible research outcomes. The availability of high-quality reference standards for this compound is another frequently searched topic, as reliable standards are essential for accurate experimental results.

In conclusion, 7-Chloro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2728376-32-5) represents a valuable tool in the arsenal of modern chemists and pharmacologists. Its unique structural features, combined with its potential applications in drug development, make it a compound of enduring interest. As the scientific community continues to explore new frontiers in medicinal chemistry and therapeutic innovation, this compound is likely to remain a focal point of research and discussion.